3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 3-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]benzamide
• InChI: InChI=1S/C26H30N4O3/c1-18-15-19(2)29-25(28-18)30-22-6-4-5-20(16-22)24(31)27-17-26(11-13-33-14-12-26)21-7-9-23(32-3)10-8-21/h4-10,15-16H,11-14,17H2,1-3H3,(H,27,31)(H,28,29,30)
• InChI Key: KYZGJWGRQPTOBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=CC(=C2)C(=O)NCC3(CCOCC3)C4=CC=C(C=C4)OC)C

Description

This compound features a benzamide core linked to a 4,6-dimethylpyrimidin-2-ylamino group and a tetrahydro-2H-pyran moiety substituted with a 4-methoxyphenyl group. While direct pharmacological data are unavailable in the provided evidence, its structural motifs align with kinase inhibitors and receptor-targeting agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide involves multiple steps, including the formation of the pyrimidine ring, the benzamide core, and the tetrahydropyran moiety. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications in research and industry.

Chemical Reactions Analysis

Types of Reactions

3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents used in these reactions include organic solvents (e.g., dichloromethane, ethanol), acids (e.g., hydrochloric acid, sulfuric acid), and bases (e.g., sodium hydroxide, potassium carbonate). Reaction conditions such as temperature, pressure, and reaction time are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in various substituted derivatives with different functional groups.

Scientific Research Applications

3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is used in biochemical assays to investigate enzyme activity and protein interactions.

Medicine: The compound has potential therapeutic applications, including as a lead compound for drug development targeting specific diseases.

Industry: It is used in the development of new materials and chemical processes, contributing to advancements in various industrial sectors.

Mechanism of Action

The mechanism of action of 3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Core Structural Features

Target Compound :

• 4,6-Dimethylpyrimidin-2-ylamino group: Enhances hydrogen bonding via NH and pyrimidine N atoms.
• Tetrahydro-2H-pyran-4-ylmethyl group : Introduces stereochemical complexity and lipophilicity from the 4-methoxyphenyl substituent.

Analogues :

Lacks the tetrahydro-2H-pyran group, reducing steric bulk. Synthesized via condensation reactions, confirmed by X-ray crystallography .

N-(4-Methoxybenzyl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrido[3,2-d]pyrimidin-4-amine (6a, ): Pyrido[3,2-d]pyrimidine core instead of benzamide.

4-(4-Amino-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluoro-N-isopropylbenzamide (Example 53, ): Pyrazolo[3,4-d]pyrimidine core with fluorophenyl and isopropyl groups. Fluorine atoms enhance metabolic stability compared to the target’s methoxy group .

Physicochemical Properties

• Lipophilicity : The tetrahydro-2H-pyran group in the target compound increases logP compared to analogues with polar triazoles (e.g., 6a) or sulfonamides ().
• Solubility : Methoxy groups improve aqueous solubility relative to fluorinated analogues (e.g., Example 53) but reduce it compared to sulfanilamidopyrimidines ().
• Conformational Flexibility : The tetrahydro-2H-pyran moiety allows adaptive binding, unlike rigid benzimidazoles () or planar pyrido[3,2-d]pyrimidines ().

Structural Elucidation Techniques

• X-ray Crystallography : Used for N-(4,6-dimethylpyrimidin-2-yl)-1H-benzimidazol-2-amine (R factor = 0.044) .
• NMR/IR Spectroscopy : Primary method for confirming the target compound’s structure (similar to compounds in ).
• Mass Spectrometry : High-resolution MS validated molecular weights for triazole-containing derivatives ().

Key Differentiators

• Benzamide vs. Sulfonamide/Sulfonylurea Linkers : The amide bond offers hydrolytic stability over sulfonamides () but less acidity than sulfonylureas.
• Methoxy vs. Fluoro Substituents : The methoxy group in the target compound may engage in hydrogen bonding, whereas fluorine in analogues () enhances electronegativity and bioavailability.

Biological Activity

The compound 3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a complex organic molecule that belongs to the class of pyrimidine derivatives. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and neurology. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{21}H_{28}N_{4}O_{2}$, and it exhibits the following structural features:

• Pyrimidine Ring : The 4,6-dimethylpyrimidine moiety contributes to the compound's pharmacological properties.
• Amino Group : The amino group enhances interaction with biological targets.
• Tetrahydropyran Ring : This structure increases lipophilicity, potentially improving bioavailability.

Property	Value
Molecular Weight	368.48 g/mol
Melting Point	Not specified
Solubility	Soluble in DMSO
LogP	Not specified

Anticancer Activity

Recent studies have indicated that compounds similar to 3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide exhibit promising anticancer properties. For instance, derivatives of pyrimidine have been shown to inhibit cell proliferation in various cancer cell lines.

Case Study: Inhibition of Tumor Growth

In a study by Sayed et al. (2019), certain pyrimidine derivatives demonstrated significant cytotoxicity against human liver carcinoma cell lines (HepG2). The study found that modifications to the phenyl ring enhanced the activity against cancer cells, suggesting that structural variations can influence biological efficacy significantly .

Antimicrobial Activity

Pyrimidine derivatives have also been evaluated for their antimicrobial properties. A study found that compounds with similar structures exhibited activity against both Gram-positive and Gram-negative bacteria, indicating their potential as antimicrobial agents.

The mechanism by which 3-((4,6-dimethylpyrimidin-2-yl)amino)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide exerts its biological effects may involve:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in cellular signaling pathways.
• Receptor Modulation : It could act as an antagonist or agonist at certain receptors, influencing cellular responses.
• DNA Interaction : The pyrimidine ring may facilitate binding to nucleic acids, affecting replication and transcription processes.

Table 2: Comparison of Biological Activities

Compound Name	Anticancer Activity	Antimicrobial Activity	Mechanism of Action
3-((4,6-dimethylpyrimidin-2-yl)amino)...	Moderate	Low	Enzyme inhibition, receptor modulation
N-(2-(dimethylamino)-4,6-dimethylpyrimidin...	High	Moderate	DNA interaction
4-Dimethylaminopyridine	Low	High	Enzyme inhibition